Tert-butyl (1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)carbamate

• IUPAC Name: tert-butyl N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C18H28N4O2/c1-18(2,3)24-17(23)19-14-8-10-22(11-9-14)16-12-13-6-4-5-7-15(13)20-21-16/h12,14H,4-11H2,1-3H3,(H,19,23)
• InChI Key: NOPQTIPOAWDCEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)C2=NN=C3CCCCC3=C2
• Molecular Formula: C18H28N4O2
• Molecular Weight: 332.4 g/mol
• CAS No.: 2034155-57-0

Description

Chemical Reactions Analysis

The chemical reactions involving “Tert-butyl (1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)carbamate” are not available in the public domain.

Scientific Research Applications

Structural Analysis and Synthesis

X-ray studies of related tert-butyl carbamate derivatives have revealed their molecular structure and orientation, showcasing the importance of these compounds in understanding chemical bonding and molecular packing. For instance, the crystal structure of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate was determined, highlighting the axial orientation of the isobutyl side chain and the significance of O-H...O=C hydrogen bonds in molecular packing (Didierjean et al., 2004).

Chemical Reactions and Synthesis Pathways

The preparation and reactions of various tert-butyl carbamate derivatives have been extensively studied, demonstrating their versatility in organic synthesis. For example, the Diels-Alder reaction of tert-Butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate illustrates the compound's role in synthesizing complex organic structures (Padwa et al., 2003).

Application in Synthesizing Biologically Active Compounds

Tert-butyl carbamate derivatives serve as intermediates in the synthesis of biologically active compounds. For instance, Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate was synthesized as an important intermediate in creating compounds like crizotinib (Kong et al., 2016).

Methodologies for Efficient Synthesis

Studies also focus on developing efficient methodologies for synthesizing tert-butyl carbamate derivatives. An efficient synthesis of (5R,6S)-tert-butyl 5-acetoxy-6-(hydroxymethyl)-5,6-dihydropyridine-1(2H)-carboxylate demonstrates the compound's role as a common intermediate for various polyhydroxylated piperidines, showcasing the innovative approaches to complex organic synthesis (Ramalingam et al., 2012).

Role in Asymmetric Synthesis

The asymmetric synthesis of tert-butyl carbamate derivatives highlights their application in creating chiral compounds, essential for developing pharmaceuticals. The asymmetric synthesis of 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate, useful for synthesizing nociceptin antagonists, exemplifies this application (Jona et al., 2009).